Tert-butyl 4-fluoro-2-nitrobenzoate
Overview
Description
Tert-butyl 4-fluoro-2-nitrobenzoate is a chemical compound with the molecular formula C11H12FNO4 . It has a molecular weight of 241.22 . The compound is typically stored in a refrigerator and is shipped at room temperature . It is a solid substance .
Molecular Structure Analysis
The InChI code for Tert-butyl 4-fluoro-2-nitrobenzoate is 1S/C11H12FNO4/c1-11(2,3)17-10(14)8-5-4-7(12)6-9(8)13(15)16/h4-6H,1-3H3 . This code provides a detailed description of the molecule’s structure.
Physical And Chemical Properties Analysis
Tert-butyl 4-fluoro-2-nitrobenzoate is a solid substance . The exact values for its density, boiling point, melting point, and flash point are not available .
Scientific Research Applications
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Organic Synthesis : As a chemical reagent, it can be used in various organic reactions to synthesize new compounds. The presence of a nitro group (-NO2) and a fluoro group (-F) makes it a versatile reagent in organic synthesis .
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Pharmaceutical Research : Compounds with similar structures are often used in the development of new drugs. The nitro group can participate in various reactions to form a variety of functional groups, which are often found in pharmaceutical compounds .
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Material Science : Fluorinated organic compounds are often used in the development of new materials due to their unique properties. The fluoro group in the compound could potentially be useful in this field .
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Proteomics Research : Some sources suggest that similar compounds may have applications in proteomics research , which involves the large-scale study of proteins, particularly their structures and functions.
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Chemical Industry : It could be used in the production of dyes, polymers, resins, and other chemical products. The nitro group can be reduced to an amine group, which is a common functionality in these products .
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Educational Purposes : In academic settings, it could be used in teaching laboratories to demonstrate various organic reactions to students .
-
Organic Synthesis : As a chemical reagent, it can be used in various organic reactions to synthesize new compounds. The presence of a nitro group (-NO2) and a fluoro group (-F) makes it a versatile reagent in organic synthesis .
-
Pharmaceutical Research : Compounds with similar structures are often used in the development of new drugs. The nitro group can participate in various reactions to form a variety of functional groups, which are often found in pharmaceutical compounds .
-
Material Science : Fluorinated organic compounds are often used in the development of new materials due to their unique properties. The fluoro group in the compound could potentially be useful in this field .
-
Proteomics Research : Some sources suggest that similar compounds may have applications in proteomics research , which involves the large-scale study of proteins, particularly their structures and functions.
-
Chemical Industry : It could be used in the production of dyes, polymers, resins, and other chemical products. The nitro group can be reduced to an amine group, which is a common functionality in these products .
-
Educational Purposes : In academic settings, it could be used in teaching laboratories to demonstrate various organic reactions to students .
Safety And Hazards
properties
IUPAC Name |
tert-butyl 4-fluoro-2-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO4/c1-11(2,3)17-10(14)8-5-4-7(12)6-9(8)13(15)16/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLGPJOUWLXCECT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-fluoro-2-nitrobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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